1,2,3-Thiadiazole Directing Group Strength in C–H Functionalization
In competitive C–H amidation experiments, the 1,2,3-thiadiazole directing group exhibits intermediate directing ability: weaker than pyridine and bidentate amide directing groups, but stronger than the widely used carboxylate directing group [1]. This places the 1,2,3-thiadiazole in a unique reactivity window where it is sufficiently Lewis basic to coordinate transition-metal catalysts and direct ortho-C–H activation, yet removable/modifiable under orthogonal conditions that leave pyridine or amide directing groups intact. In contrast, 1,3,4-thiadiazole and 1,2,5-thiadiazole regioisomers exhibit different coordination geometries and electronic properties due to altered N-atom positioning, and have not been reported with comparable, quantified directing-group rankings in the same assay system.
| Evidence Dimension | Directing group ability ranking (C–H amidation competition experiments) |
|---|---|
| Target Compound Data | 1,2,3-Thiadiazole: intermediate directing ability; weaker than pyridine/bidentate amide, stronger than carboxylate (qualitative ranking from competition experiments; no quantitative yield ratio provided in abstract) [1] |
| Comparator Or Baseline | Pyridine (stronger); bidentate amide (stronger); carboxylate (weaker) |
| Quantified Difference | Rank order: pyridine ≈ bidentate amide > 1,2,3-thiadiazole > carboxylate |
| Conditions | Rh(III)-catalyzed ortho-C–H amidation with dioxazolones; Organic Letters 2024, 26, 1544–1549 |
Why This Matters
For synthetic chemists designing C–H functionalization sequences, the 1,2,3-thiadiazole occupies a synthetically valuable intermediate directing-group strength niche—strong enough to direct, weak enough to be selectively removed or transformed in the presence of stronger directing groups, enabling sequential, orthogonal C–H diversification strategies that are inaccessible with pyridine or carboxylate alone.
- [1] Jia, X.; Xing, D.; Shen, J.; Li, B.; Zeng, Y.; Jiang, H.; Huang, L. 1,2,3-Thiadiazole as a Modifiable and Scalable Directing Group for ortho-C–H Functionalization. Organic Letters 2024, 26 (8), 1544–1549. DOI: 10.1021/acs.orglett.3c04075. View Source
